![molecular formula C14H13BrClNO4S B3450531 3-bromo-N-(5-chloro-2-methoxyphenyl)-4-methoxybenzenesulfonamide](/img/structure/B3450531.png)
3-bromo-N-(5-chloro-2-methoxyphenyl)-4-methoxybenzenesulfonamide
Overview
Description
3-bromo-N-(5-chloro-2-methoxyphenyl)-4-methoxybenzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It has been widely used in scientific research for its ability to inhibit certain enzymes and proteins.
Mechanism of Action
The mechanism of action of 3-bromo-N-(5-chloro-2-methoxyphenyl)-4-methoxybenzenesulfonamide involves the binding of the compound to the active site of the target enzyme or protein. This binding results in the inhibition of the enzyme or protein activity, leading to a decrease in the physiological function that is regulated by the enzyme or protein.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzyme or protein that is inhibited. Inhibition of carbonic anhydrase can lead to a decrease in the production of bicarbonate ions, which can affect the acid-base balance in the body. Inhibition of CK2 can lead to a decrease in cell growth and proliferation, which can have implications in cancer research.
Advantages and Limitations for Lab Experiments
One advantage of using 3-bromo-N-(5-chloro-2-methoxyphenyl)-4-methoxybenzenesulfonamide in lab experiments is its specificity towards certain enzymes and proteins. This allows researchers to study the effects of inhibiting these specific targets without affecting other physiological processes. However, one limitation of using this compound is its potential toxicity, which can affect the viability of cells or organisms in lab experiments.
Future Directions
There are several future directions for the use of 3-bromo-N-(5-chloro-2-methoxyphenyl)-4-methoxybenzenesulfonamide in scientific research. One direction is to study its potential as a therapeutic agent in the treatment of diseases that are associated with the activity of the target enzymes or proteins. Another direction is to develop more specific inhibitors that can target these enzymes or proteins with higher selectivity and potency. Additionally, the use of this compound can be expanded to study the role of these enzymes or proteins in other physiological processes.
Scientific Research Applications
3-bromo-N-(5-chloro-2-methoxyphenyl)-4-methoxybenzenesulfonamide has been extensively used in scientific research as a tool to inhibit certain enzymes and proteins. It has been found to be effective in inhibiting the activity of carbonic anhydrase, a zinc-containing enzyme that plays a key role in various physiological processes. This compound has also been used to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation.
properties
IUPAC Name |
3-bromo-N-(5-chloro-2-methoxyphenyl)-4-methoxybenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrClNO4S/c1-20-13-6-4-10(8-11(13)15)22(18,19)17-12-7-9(16)3-5-14(12)21-2/h3-8,17H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYADBFUXVFEUTA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NS(=O)(=O)C2=CC(=C(C=C2)OC)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrClNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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